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Compound of Interest

Compound Name: Dalvotoclax

Cat. No.: B15587789 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Dalvotoclax. The

following troubleshooting guides and frequently asked questions (FAQs) address common

issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Dalvotoclax?

A1: Solid Dalvotoclax powder should be stored under specific conditions to ensure its stability

and longevity. It is recommended to keep it in a dry, dark environment. For short-term storage

(days to weeks), a temperature of 0 - 4°C is suitable, while for long-term storage (months to

years), -20°C is recommended[1]. The powder is stable for at least two years if stored

correctly[1][2].

Q2: How should I store Dalvotoclax stock solutions?

A2: For stock solutions of Dalvotoclax, short-term storage (days to weeks) is recommended at

0 - 4°C. For long-term storage (months), aliquoting the solution and storing it at -20°C or -80°C

is advisable to minimize freeze-thaw cycles[1][3].

Q3: What solvent should I use to dissolve Dalvotoclax?
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A3: Dalvotoclax is soluble in DMSO, with a solubility of 10 mM reported by some suppliers[3].

For cell-based assays, it is crucial to ensure the final concentration of DMSO is low enough to

not affect the experimental results, typically less than 0.1%.

Q4: Is Dalvotoclax sensitive to light?

A4: Yes, it is recommended to store Dalvotoclax in the dark, suggesting potential

photosensitivity[1]. During handling and experiments, it is best practice to protect solutions from

direct light exposure by using amber vials or covering containers with aluminum foil.

Q5: What are the shipping conditions for Dalvotoclax?

A5: Dalvotoclax is shipped as a non-hazardous chemical at ambient temperature. It is

considered stable for several weeks under ordinary shipping and customs procedures[1].

Data Summary
Storage Conditions for Dalvotoclax

Form Condition Temperature Duration

Solid Powder Dry, Dark 0 - 4°C
Short-term (days to

weeks)[1]

Dry, Dark -20°C
Long-term (months to

years)[1][2]

Stock Solution - 0 - 4°C
Short-term (days to

weeks)[1]

- -20°C
Long-term (months)[1]

[3]

In Solvent -80°C 6 Months[3]

Reported Shelf Life
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Form Temperature Shelf Life

Solid Powder -20°C >2 years[1]

4°C 2 years[2]

In Solvent -80°C 6 Months[3]

-20°C 6 Months[3]

Experimental Protocols
General Protocol for Assessing Compound Stability
(Stress Testing)
While specific public stability data for Dalvotoclax is limited, a general forced degradation

study can be designed based on ICH guidelines to assess its stability under various stress

conditions.

Objective: To determine the intrinsic stability of Dalvotoclax and identify potential degradation

products.

Materials:

Dalvotoclax

HPLC-grade solvents (e.g., acetonitrile, methanol)

High-purity water

Acids (e.g., 0.1 M HCl)

Bases (e.g., 0.1 M NaOH)

Oxidizing agent (e.g., 3% H₂O₂)

Calibrated pH meter

HPLC-UV/MS system
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Photostability chamber

Temperature and humidity-controlled oven

Methodology:

Preparation of Stock Solution: Prepare a stock solution of Dalvotoclax in a suitable solvent

(e.g., DMSO) at a known concentration.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a controlled

temperature (e.g., 50°C).

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at a controlled

temperature (e.g., 50°C).

Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

Thermal Stress: Expose the solid powder and a solution to elevated temperatures (e.g.,

40°C, 60°C) and humidity (e.g., 75% RH).

Photostability: Expose the solid powder and a solution to light in a photostability chamber

according to ICH Q1B guidelines.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Analysis: Analyze the samples using a validated HPLC-UV method to quantify the remaining

Dalvotoclax and detect any degradation products. Mass spectrometry (MS) can be used to

identify the mass of the degradation products.

Data Evaluation: Calculate the percentage of degradation for each condition and identify the

conditions under which Dalvotoclax is unstable.

Visual Guides
Dalvotoclax Handling and Preparation Workflow
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Receive Dalvotoclax (Solid)

Store at appropriate temperature
(-20°C long-term, 4°C short-term)

Weigh desired amount in a controlled environment

Dissolve in appropriate solvent (e.g., DMSO)
to prepare stock solution

Aliquot stock solution into smaller volumes

Store stock solution aliquots
(-20°C or -80°C)

Prepare working solution by diluting stock solution

Use in experiment

Discard unused working solution

Click to download full resolution via product page

Caption: Workflow for proper handling and preparation of Dalvotoclax.
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Troubleshooting Decision Tree for Dalvotoclax
Instability

Unexpected Experimental Results
or Loss of Activity

Check Storage Conditions of Solid Compound

Was it stored at the correct temperature and protected from light?

Improper storage may have led to degradation. Use a fresh vial.

No

Check Storage of Stock Solution

Yes

Was the stock solution stored correctly and for an appropriate duration?

Stock solution may have degraded. Prepare a fresh stock solution.

No

Consider Experimental Conditions

Yes

Is the experimental buffer at an extreme pH? Is the experiment conducted under high light?

Dalvotoclax may be unstable under these conditions. Modify experimental setup.

Yes

Review Handling Procedure

No

Were there multiple freeze-thaw cycles of the stock solution?

Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Yes
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Caption: Troubleshooting guide for potential Dalvotoclax instability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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